Cas no 368422-29-1 (2-(methoxymethoxy)-4-(trifluoromethyl)benzoic Acid)

• Product Name: 2-(methoxymethoxy)-4-(trifluoromethyl)benzoic Acid
• CAS No: 368422-29-1
• MF: C₁₀H₉F₃O₄
• MW: 250.171273946762
• MDL: MFCD28976768
• CID: 2939549
• Update Time: 2025-06-13

2-(methoxymethoxy)-4-(trifluoromethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxymethoxy-4-(trifluoromethyl)benzoic acid
• 2-(methoxymethoxy)-4-(trifluoromethyl)benzoic Acid

• MDL： MFCD28976768
• Inchi： 1S/C10H9F3O4/c1-16-5-17-8-4-6(10(11,12)13)2-3-7(8)9(14)15/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： NLCWXYCTNTYKGZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)O)=C(C=1)OCOC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8

Additional information on 2-(methoxymethoxy)-4-(trifluoromethyl)benzoic Acid

Introduction to 2-(methoxymethoxy)-4-(trifluoromethyl)benzoic Acid (CAS No. 368422-29-1) in Modern Chemical Research

2-(methoxymethoxy)-4-(trifluoromethyl)benzoic Acid, identified by its CAS number 368422-29-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This benzoic acid derivative features a trifluoromethyl group at the 4-position and an isobutoxy ether moiety at the 2-position, which contribute to its distinct chemical behavior and reactivity. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The trifluoromethyl group is a well-known pharmacophore that enhances the metabolic stability and lipophilicity of drug candidates, making it highly desirable in medicinal chemistry. Its electron-withdrawing nature also influences the electronic properties of the aromatic ring, which can be leveraged in various synthetic pathways. On the other hand, the isobutoxy ether substituent introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets. This combination of features makes 2-(methoxymethoxy)-4-(trifluoromethyl)benzoic Acid a versatile building block for designing molecules with tailored biological activities.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzoic acid derivatives. Studies have demonstrated that modifications at specific positions on the benzoic acid scaffold can significantly alter its biological profile. For instance, compounds with a trifluoromethyl group have been shown to exhibit anti-inflammatory, antiviral, and anticancer properties. The isobutoxy ether moiety, while less commonly studied on its own, has been implicated in enhancing binding affinity to certain protein targets. This has prompted researchers to investigate 2-(methoxymethoxy)-4-(trifluoromethyl)benzoic Acid as a precursor for developing new drugs targeting various diseases.

One of the most compelling aspects of this compound is its utility in fragment-based drug discovery. By serving as a scaffold, it allows chemists to systematically introduce different functional groups and explore structural variations. This approach has been successful in identifying lead compounds for further optimization. For example, recent studies have utilized 2-(methoxymethoxy)-4-(trifluoromethyl)benzoic Acid to develop inhibitors of enzymes involved in cancer metabolism. The trifluoromethyl group plays a crucial role in stabilizing intermediates during catalysis, while the isobutoxy ether moiety helps to fine-tune binding interactions with the enzyme active site.

The synthesis of 2-(methoxymethoxy)-4-(trifluoromethyl)benzoic Acid presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have enabled chemists to construct this compound with high efficiency and purity. These advancements are not only important for academic research but also for industrial applications where scalability and cost-effectiveness are critical.

The biological evaluation of 2-(methoxymethoxy)-4-(trifluoromethyl)benzoic Acid has revealed several promising leads. In vitro assays have shown that derivatives of this compound exhibit potent activity against certain kinases and proteases implicated in inflammatory diseases. Additionally, preliminary animal studies suggest that it may have neuroprotective effects, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease. These findings underscore the importance of continued research into this class of compounds.

From a computational chemistry perspective, 2-(methoxymethoxy)-4-(trifluoromethyl)benzoic Acid offers an excellent model system for studying molecular interactions. Its well-defined structure allows researchers to perform detailed quantum mechanical calculations that can predict how it might bind to biological targets. These predictions are invaluable for guiding experimental efforts and optimizing drug candidates before they enter clinical trials. Furthermore, machine learning models trained on data derived from such compounds can accelerate the discovery process by identifying new analogs with enhanced potency or selectivity.

The environmental impact of synthesizing and using 2-(methoxymethoxy)-4-(trifluoromethyl)benzoic Acid is another important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. For instance, catalytic processes that employ recyclable ligands or water-based solvents are being explored as alternatives to traditional methods. These sustainable practices not only benefit the environment but also make chemical synthesis more economically viable in the long term.

In conclusion, 2-(methoxymethoxy)-4-(trifluoromethyl)benzoic Acid (CAS No. 368422-29-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases, while its synthetic accessibility allows for rapid exploration of structural variations. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in advancing therapeutic strategies for complex diseases.